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Compound of Interest

Compound Name: 5-Methoxy-2-methylbenzofuran

Cat. No.: B085128

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 5-Methoxy-2-
methylbenzofuran

Introduction: The Analytical Imperative for
Benzofuran Scaffolds

Benzofuran derivatives represent a cornerstone in medicinal chemistry and drug development,
exhibiting a wide array of pharmacological activities, including antimicrobial, anti-inflammatory,
and anticancer properties[1]. The specific compound, 5-Methoxy-2-methylbenzofuran
(C10H1002, Molar Mass: 162.19 g/mol ), incorporates key structural motifs—a benzofuran core,
a methyl group at the 2-position, and a methoxy group at the 5-position—that influence its
chemical behavior and biological function[2][3]. For researchers in drug discovery and
development, a precise understanding of its molecular structure and stability is paramount.
Electron lonization Mass Spectrometry (EI-MS) is a fundamental technique for this purpose,
providing a reproducible fragmentation “fingerprint" that offers deep structural insights.

This guide provides a detailed analysis of the expected EI-MS fragmentation pattern of 5-
Methoxy-2-methylbenzofuran. As a Senior Application Scientist, the following discussion is
built not on a single data sheet, but on a synthesis of established fragmentation principles for
aromatic, ethereal, and heterocyclic compounds, supported by spectral data from structurally
analogous molecules.

Proposed Core Fragmentation Pathways
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Under standard 70 eV Electron lonization conditions, 5-Methoxy-2-methylbenzofuran is
expected to produce a distinct mass spectrum characterized by a prominent molecular ion and
several key fragment ions. The fragmentation is dictated by the relative stability of the resulting
radical cations and neutral losses, primarily influenced by the methoxy group and the 2-methyl
group attached to the stable benzofuran ring system.

The primary fragmentation events are hypothesized to be the loss of a hydrogen radical from
the 2-methyl group and the loss of a methyl radical from the 5-methoxy group. These initial
cleavages lead to the formation of highly stabilized cations, which subsequently undergo
further fragmentation.
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Pathway 1: Benzylic Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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